Cas no 2151443-18-2 (2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide
• CAS No: 2151443-18-2
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• CID: 5183997
• Update Time: 2025-06-15

2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C11H14FNO2S/c12-10-4-2-1-3-9(10)11(13)5-7-16(14,15)8-6-11/h1-4H,5-8,13H2
• InChI Key： KQTKZKQPUGROCJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C2=CC=CC=C2F)(N)C1

Additional information on 2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide

Comprehensive Overview of 2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide (CAS No. 2151443-18-2)

The compound 2H-Thiopyran-4-amine, 4-(2-fluorophenyl)tetrahydro-, 1,1-dioxide (CAS No. 2151443-18-2) is a sulfur-containing heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydrothiopyran core and fluorophenyl substitution, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in CAS No. 2151443-18-2 is its role in modulating enzyme activity. The 1,1-dioxide moiety enhances solubility and bioavailability, addressing a common challenge in small-molecule drug development. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. This aligns with frequent search queries like "thiopyran derivatives in cancer therapy" and "fluorophenyl compounds for drug design," reflecting user demand for innovative therapeutic approaches.

From a synthetic chemistry perspective, the 2H-Thiopyran-4-amine structure offers multiple sites for functionalization, enabling the creation of diverse analogs. This property is crucial for structure-activity relationship (SAR) studies, a trending focus in AI-driven drug discovery platforms. Computational chemists often search for "sulfone-containing heterocycles" or "fluorinated building blocks," making this compound highly relevant in virtual screening workflows. Its balanced lipophilicity, attributed to the tetrahydro ring and polar dioxide group, also makes it valuable for CNS drug candidates.

Environmental and regulatory considerations further elevate the importance of 4-(2-fluorophenyl)tetrahydro-2H-thiopyran-4-amine 1,1-dioxide. Unlike traditional halogenated compounds, its optimized fluorine placement minimizes ecological persistence while maintaining efficacy—a feature frequently searched as "green fluorochemistry in pharma." Analytical methods for its characterization, such as LC-MS and NMR, are well-documented, supporting quality control in Good Manufacturing Practice (GMP) settings.

In material science, this compound's crystalline properties and thermal stability have sparked interest for advanced polymer modifications. Searches like "sulfone-based monomers for high-performance materials" correlate with its potential in creating flame-retardant or optically active polymers. The fluorophenyl group particularly contributes to enhanced UV resistance, a sought-after trait in coatings and adhesives industries.

Future research directions for CAS 2151443-18-2 may explore its chiral applications, as the tetrahydrothiopyran ring offers stereochemical diversity. This responds to the rising search trend for "chiral sulfones in asymmetric synthesis." With pharmaceutical companies prioritizing patent-expiration strategies, such novel chemotypes are gaining attention for next-generation therapeutic formulations.